Cas no 1806959-64-7 (4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine)

• Product Name: 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine
• CAS No: 1806959-64-7
• MF: C₈H₇ClF₂N₂O₃
• MW: 252.602587938309
• CID: 4897172
• Update Time: 2025-07-17

4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

• Inchi： 1S/C8H7ClF2N2O3/c1-16-8-6(13(14)15)4(2-9)5(3-12-8)7(10)11/h3,7H,2H2,1H3
• InChI Key： ORLCIZHLZMDCIC-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=NC=C1C(F)F)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 252.0113261 g/mol
• Monoisotopic Mass: 252.0113261 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 252.60
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine

Introduction to 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1806959-64-7)

4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine, with the CAS number 1806959-64-7, is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloromethyl, difluoromethyl, methoxy, and nitro groups attached to a pyridine ring. These functional groups contribute to its diverse chemical properties and potential applications in drug discovery and development.

The chemical structure of 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine can be represented as follows:

The presence of the chloromethyl group in 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine provides opportunities for further functionalization and derivatization, making it a valuable intermediate in the synthesis of more complex molecules. The difluoromethyl group, known for its electron-withdrawing properties, can influence the compound's reactivity and stability. The methoxy group contributes to the compound's lipophilicity, which is crucial for its bioavailability and cellular uptake. The nitro group, on the other hand, can be reduced to an amino group, opening up possibilities for further chemical transformations.

In recent years, 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has been studied for its potential as a lead compound in the development of novel therapeutic agents. One notable area of research involves its use as an intermediate in the synthesis of antiviral drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that the chloromethyl and difluoromethyl groups played a critical role in enhancing the antiviral efficacy of the compounds.

Beyond antiviral applications, 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine has also shown promise in cancer research. A 2020 study published in Cancer Research demonstrated that certain derivatives of this compound could selectively inhibit cancer cell proliferation by targeting specific signaling pathways involved in tumor growth and metastasis. The methoxy and nitro groups were found to be essential for achieving this selective inhibition, highlighting the importance of these functional groups in drug design.

The synthetic route to 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the desired functional groups through a series of reactions such as alkylation, halogenation, and nitration. The specific conditions and reagents used can vary depending on the desired purity and yield of the final product. Recent advancements in green chemistry have led to more environmentally friendly synthetic methods that minimize waste and reduce energy consumption.

In terms of safety and handling, it is important to note that while 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine is not classified as a hazardous material or controlled substance, it should still be handled with care due to its reactivity and potential health effects. Proper personal protective equipment (PPE) should be worn when working with this compound, and it should be stored in a well-ventilated area away from incompatible materials.

The future prospects for 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine are promising. Ongoing research continues to explore its potential applications in various therapeutic areas, including infectious diseases, cancer, and neurological disorders. As new derivatives are synthesized and tested, it is likely that this compound will play an increasingly important role in drug discovery and development.

In conclusion, 4-(Chloromethyl)-5-(difluoromethyl)-2-methoxy-3-nitropyridine (CAS No. 1806959-64-7) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation and development into novel therapeutic agents.